Cas no 1100750-18-2 (3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol)

• Product Name: 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol
• CAS No: 1100750-18-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4556452
• Update Time: 2025-08-05

3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-NITRO-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRIDIN-6-OL
• Ornidazole Impurity 17
• Ornidazole Impurity 20
• Ornidazole impurity 20Q: What is Ornidazole impurity 20 Q: What is the CAS Number of Ornidazole impurity 20
• Ornidazole Impurity 1
• 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol

• Inchi： 1S/C7H10N2O/c1-6-8-2-3-9(6)4-7-5-10-7/h2-3,7H,4-5H2,1H3
• InChI Key： NCJGPHVZZQWYPB-UHFFFAOYSA-N
• SMILES： C1(C)N(CC2CO2)C=CN=1

3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol

Introduction to 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol (CAS No. 1100750-18-2)

3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol, identified by its Chemical Abstracts Service (CAS) number 1100750-18-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The nitro group at the 3-position of the imidazopyridine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol consists of a fused imidazole and pyridine ring system with a tetrahydropyran moiety at the 5-position and a hydroxyl group at the 6-position. This arrangement confers specific interactions with biological targets, including enzymes and receptors. The presence of the nitro group enhances electrophilicity, facilitating further derivatization and functionalization to tailor its pharmacological profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential in treating various diseases. Imidazopyridines, in particular, have been extensively studied due to their ability to modulate multiple biological pathways. For instance, derivatives of imidazopyridine have shown promise in inhibiting kinases, which are key targets in cancer therapy. The nitro-substituted analogs are of particular interest because they can be further functionalized into pharmacophores that interact with specific binding sites on target proteins.

One of the most compelling aspects of 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol is its versatility in serving as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize novel inhibitors targeting inflammatory pathways. For example, recent studies have demonstrated that nitro-substituted imidazopyridines can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain management. The hydroxyl group at the 6-position provides an additional site for chemical modification, allowing for the development of prodrugs or analogs with enhanced solubility or bioavailability.

The synthesis of 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the imidazopyridine core followed by nitration and functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed insights into how the nitro group influences electronic distributions across the molecule. These insights are critical for designing next-generation drugs with optimized binding affinities and selectivity profiles. High-throughput virtual screening (HTVS) has also been employed to identify potential lead compounds derived from this scaffold.

The pharmacological evaluation of 3-Nitro-5,6,7,8-tetrahydro-imidazo1,2-apyridin-6-ol has yielded intriguing results that warrant further exploration. Preclinical studies indicate that this compound exhibits moderate activity against certain kinases associated with cancer progression. Additionally, it demonstrates anti-inflammatory properties by modulating cytokine release pathways in immune cells. These findings underscore its potential as a therapeutic agent or as a building block for more potent derivatives.

In conclusion, 3-Nitro-5,6,7,8-tetrahydro-imidazo1\`2\`apyridin\`6\`ol (CAS No.\`1100750\`18\`2) represents a promising candidate in medicinal chemistry with diverse applications ranging from anti-cancer to anti-inflammatory therapies. Its unique structural features—particularly the nitro group—make it an attractive scaffold for further drug development. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in addressing unmet medical needs.